![molecular formula C10H22O B1670017 5-Decanol CAS No. 5205-34-5](/img/structure/B1670017.png)
5-Decanol
Overview
Description
5-Decanol is a chemical compound with the molecular formula C10H22O . It is also known as decyl alcohol and belongs to the alkanol family . It is a clear, colorless liquid under standard conditions of temperature and pressure, with a sweet, floral, slightly citrusy odor .
Synthesis Analysis
This compound can be synthesized from decanoic acid or its esters through the process of hydrogenation . This process involves the addition of hydrogen to the molecule under specific conditions . It can also be synthesized from decene through the OXO process, a hydroformylation method that results in alcohols from alkenes .
Molecular Structure Analysis
The molecular structure of this compound consists of a 10-carbon alkyl chain with a hydroxyl group (-OH) at the end . This structure gives this compound both hydrophobic and hydrophilic properties . The hydrocarbon chain makes the compound non-polar and hydrophobic (water-hating), while the hydroxyl group provides polarity and hydrophilicity (water-loving) .
Physical And Chemical Properties Analysis
This compound has a density of 0.8±0.1 g/cm3, a boiling point of 213.4±8.0 °C at 760 mmHg, and a flash point of 87.1±6.5 °C . It has a molar refractivity of 49.9±0.3 cm3, a polar surface area of 20 Å2, and a molar volume of 191.5±3.0 cm3 .
Scientific Research Applications
Oxidation in Biodiesel Fuels
Detailed chemical kinetic mechanisms have been developed to study the oxidation of biodiesel fuel surrogates, including 5-Decanol derivatives. These studies aim to understand the combustion characteristics of biodiesel fuels in engines, highlighting the influence of molecular structure on fuel reactivity and product distribution during combustion. Such research is crucial for optimizing biodiesel performance in diesel and homogeneous charge compression ignition engines (Herbinet, Pitz, & Westbrook, 2009).
Environmental Toxicology and Bioaccumulation
This compound and its derivatives have been assessed for their environmental impact, particularly in terms of bioaccumulation in organisms. Studies on compounds like Decamethylpentacyclosiloxane (D5), which share similar hydrophobic characteristics with this compound, provide insights into the bioaccumulation potential and environmental fate of these substances. Understanding the bioaccumulation is essential for assessing the ecological risks posed by the widespread use of such compounds in personal care products (Gobas, Powell, Woodburn, Springer, & Huggett, 2015).
Advanced Material and Chemical Analysis
Research into the properties and applications of this compound derivatives extends into material science and analytical chemistry. For example, studies have focused on the development of new methods for the extraction and determination of metals, utilizing this compound derivatives as part of innovative extraction techniques. Such methodologies are pivotal for enhancing the efficiency and selectivity of metal ion detection in environmental samples, contributing to pollution monitoring and remediation efforts (Naeemullah & Tuzen, 2019).
Biofuel and Energy Applications
This compound is also explored for its potential in biofuel applications, particularly as a component of biodiesel. Research into the ternary blends of diesel, biodiesel, and this compound in combustion engines aims to improve fuel efficiency and reduce emissions. Such studies are crucial for the development of more sustainable and environmentally friendly fuel alternatives (Nanthagopal et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a secondary alcohol with the molecular formula C10H22O
Biochemical Pathways
Secondary alcohols like 5-decanol can be metabolized in organisms through a series of reactions involving monooxygenase-mediated hydroxylation, oxidation by an alcohol dehydrogenase, and further reactions involving a baeyer–villiger monooxygenase and an esterase . This pathway results in the conversion of the secondary alcohol to a primary alcohol and a carboxylic acid .
Properties
IUPAC Name |
decan-5-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22O/c1-3-5-7-9-10(11)8-6-4-2/h10-11H,3-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZMNDOUFZGODBR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(CCCC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201318612 | |
Record name | 5-Decanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201318612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless liquid; [Chem Service MSDS] | |
Record name | 5-Decanol | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/9671 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
5205-34-5 | |
Record name | 5-Decanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5205-34-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Decanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005205345 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Decanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=244888 | |
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Record name | 5-Decanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201318612 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Decan-5-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.636 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 5-Decanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GUU86H79T8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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